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Compound of Interest

Compound Name: Creatine citrate

Cat. No.: B069006 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Creatine citrate. Adherence to these procedures is

vital for ensuring a safe laboratory environment.

Creatine citrate is identified as a substance that can cause skin irritation, serious eye irritation,

and respiratory irritation.[1][2] Proper handling and disposal are essential to minimize exposure

risks.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling Creatine citrate
to prevent direct contact and inhalation of dust particles.
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Situation Eye Protection
Hand
Protection

Respiratory
Protection

Protective
Clothing

Routine Handling

& Weighing

Safety glasses

with side-shields

or chemical

safety goggles.

[3]

Chemically

resistant gloves

(e.g., nitrile).

Required when

dusts are

generated.[4]

Use a suitable

dust respirator.[3]

Standard

laboratory coat.

Risk of Splashing

Face shield and

chemical safety

goggles.[3]

Chemically

resistant gloves

(e.g., nitrile).

N/A

Impervious

laboratory coat

or apron.

Accidental Spill

Cleanup

Chemical safety

goggles or a full-

face respirator.

Heavy-duty,

chemically

resistant gloves.

A respirator is

necessary if dust

is generated.

Chemical

resistant suit and

boots as needed.

Handling and Storage Procedures
Handling:

Work in a well-ventilated area to minimize dust and aerosol formation.[1]

Avoid contact with skin and eyes.[1]

Wear suitable protective clothing.[1]

Wash hands thoroughly after handling the compound.[1][2]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]

Storage:

Store in a tightly closed container.[2]

Keep the container in a cool, dry, and well-ventilated place.[5]

Spill Management and Disposal Plan
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In the event of a spill, it is crucial to follow these steps to ensure safety and prevent

environmental contamination.

Spill Cleanup:

Ensure adequate ventilation.[1]

Evacuate personnel from the immediate area.[1]

Wear appropriate personal protective equipment, including respiratory protection, chemical-

impermeable gloves, and eye protection.[1]

Avoid dust formation during cleanup.[1]

Collect the spilled material using spark-proof tools and place it in a suitable, closed container

for disposal.[1]

Clean the spill area thoroughly.

Disposal:

Disposal of Creatine citrate must be in accordance with local, state, and federal regulations.

Collect waste material in suitable and closed containers.[1]

Do not let the chemical enter drains, as discharge into the environment must be avoided.[1]

Dispose of the collected waste through a licensed disposal company.

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[1]

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove

contaminated clothing and consult a doctor if irritation persists.[1][2]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical advice if eye irritation
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persists.[1][2]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person and call a doctor or Poison Control Center immediately.[1]

Workflow for Safe Handling and Disposal of
Creatine Citrate

Handling Procedure

Disposal Plan

Preparation:
- Wear appropriate PPE

- Ensure proper ventilation

Weighing & Transfer:
- Handle in a fume hood if possible

- Avoid dust generation

Storage:
- Cool, dry, well-ventilated area

- Tightly sealed container

Retrieve From

Use in Experiment:
- Follow protocol

- Avoid skin/eye contact

Spill Cleanup:
- Wear appropriate PPE
- Contain and collect spill

If Spill Occurs

Collect Waste:
- Segregate solid & liquid waste
- Use labeled, sealed containers

Post-ExperimentIf Spill Occurs Return To

Final Disposal:
- Follow institutional & local regulations

- Use licensed disposal service
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Click to download full resolution via product page

Caption: Workflow for the safe handling, storage, and disposal of Creatine citrate in a

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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